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Compound of Interest

Compound Name: 4-Methylphthalic anhydride

Cat. No.: B102405 Get Quote

4-Methylphthalic Anhydride: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Methylphthalic anhydride, a

significant chemical intermediate. It covers its chemical identity, physical and chemical

properties, synthesis protocols, and key applications, with a focus on data relevant to research

and development.

Chemical Structure and IUPAC Name
4-Methylphthalic anhydride is an aromatic organic compound and a derivative of phthalic

anhydride.[1] Its structure consists of a benzene ring fused to a five-membered anhydride ring,

with a methyl group substituent on the benzene ring.

The IUPAC name for this compound is 5-methyl-2-benzofuran-1,3-dione.[2][3]

Below is a 2D representation of the chemical structure of 4-Methylphthalic anhydride.

Caption: 2D Chemical Structure of 4-Methylphthalic Anhydride.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b102405?utm_src=pdf-interest
https://www.benchchem.com/product/b102405?utm_src=pdf-body
https://www.benchchem.com/product/b102405?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-methylphthalic-anhydride-dic19922.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylphthalic-anhydride
https://www.thermofisher.com/order/catalog/product/414791000
https://www.benchchem.com/product/b102405?utm_src=pdf-body
https://www.benchchem.com/product/b102405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The key physical and chemical properties of 4-Methylphthalic anhydride are summarized in

the table below for easy reference.

Property Value Source(s)

Molecular Formula C₉H₆O₃ [2][3][4]

Molecular Weight 162.14 g/mol [2][4]

IUPAC Name
5-methyl-2-benzofuran-1,3-

dione
[2][3]

CAS Number 19438-61-0 [1][2][3]

Appearance
White to yellow-orange

crystalline powder or flakes
[1][3]

Melting Point 88-93 °C [3][5][6]

Boiling Point 295 °C (lit.) [6][7]

Solubility Insoluble in water [1]

Stability

Stable at room temperature in

closed containers under

normal storage and handling

conditions.

[1]

Synthesis and Experimental Protocols
4-Methylphthalic anhydride is primarily synthesized through a multi-step process. A common

method involves the Diels-Alder reaction of isoprene with maleic anhydride, followed by a

dehydrogenation step.

Experimental Protocol: Synthesis via Diels-Alder
Reaction and Dehydrogenation
This protocol is based on methods described in the patent literature for the preparation of

substituted phthalic anhydrides.[8][9][10]

Step 1: Formation of 4-methyl-1,2,3,6-tetrahydrophthalic anhydride
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Reaction Setup: In a suitable reaction vessel, maleic anhydride is reacted with isoprene.

Reaction Conditions: The reaction is typically carried out at an elevated temperature to

ensure the completion of the Diels-Alder cycloaddition.

Work-up: Excess isoprene is removed from the reaction mixture, yielding molten 4-methyl-

1,2,3,6-tetrahydrophthalic anhydride.[8]

Step 2: Dehydrogenation to 4-Methylphthalic anhydride

Two common methods for the dehydrogenation of the intermediate are described below:

Method A: Dehydrogenation with Bromine[8][10]

Reaction Setup: The molten 4-methyl-1,2,3,6-tetrahydrophthalic anhydride is reacted with

bromine in the presence of a catalytic amount of an acid acceptor, such as

dimethylformamide (DMF) or pyridine.[8][10]

Reaction Conditions: The reaction temperature is carefully controlled and gradually

increased to facilitate the reaction and the removal of hydrogen bromide.[8]

Isolation: The resulting crude 4-methylphthalic anhydride is then purified by distillation.[8]

Method B: Dehydrogenation with Sulfur[9]

Reaction Setup: 4-methyl-1,2,3,6-tetrahydrophthalic anhydride is reacted with sulfur in the

presence of a catalyst system, typically comprising zinc oxide and 2-mercaptobenzothiazole.

[9]

Reaction Conditions: This reaction is carried out at elevated temperatures, generally in the

range of 190°C to 220°C.[9]

By-product Conversion: A thio derivative by-product may form, which can be further reacted

with water in the presence of a base to yield additional 4-methylphthalic anhydride.[9]
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Synthesis of 4-Methylphthalic Anhydride

Isoprene

Diels-Alder Reaction

Maleic Anhydride
4-Methyl-1,2,3,6-

tetrahydrophthalic anhydride Dehydrogenation 4-Methylphthalic Anhydride

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Methylphthalic Anhydride.

Reactivity and Applications
4-Methylphthalic anhydride is a versatile chemical intermediate due to the reactivity of its

anhydride group. It readily undergoes reactions with nucleophiles such as alcohols, amines,

and water.[1] This reactivity makes it a valuable building block in various chemical syntheses.

Key Applications:

Polymer Synthesis: It is utilized in the production of polyesters and epoxy resins, where it

can act as a crosslinking agent.[1]

Chemical Intermediate: It serves as a precursor in the synthesis of a range of other

chemicals, including herbicides and dyes.[1][6]

Pharmaceutical Synthesis: 4-Methylphthalic anhydride is also employed as an

intermediate in the preparation of pharmaceutical compounds.[1]

Safety Information
4-Methylphthalic anhydride is classified as an irritant.[2] It can cause skin and serious eye

irritation.[1] It may also cause respiratory irritation.[1] Appropriate personal protective

equipment, including gloves, safety glasses, and respiratory protection, should be used when

handling this chemical to minimize exposure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b102405?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/4-methylphthalic-anhydride-dic19922.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylphthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylphthalic-anhydride
https://www.thermofisher.com/order/catalog/product/414791000
https://www.thermofisher.com/order/catalog/product/414791000
https://webbook.nist.gov/cgi/inchi?ID=C19438610&Units=SI
https://commonchemistry.cas.org/detail?cas_rn=19438-61-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0378529.htm
https://www.chembk.com/en/chem/4-Methylphthalic%20anhydride
https://patents.google.com/patent/SU1373320A3/en
https://patents.google.com/patent/SU1373320A3/en
https://patents.google.com/patent/US4560772A/en
https://patents.google.com/patent/US4560772A/en
https://patents.google.com/patent/US4560773A/en
https://patents.google.com/patent/US4560773A/en
https://www.benchchem.com/product/b102405#4-methylphthalic-anhydride-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b102405#4-methylphthalic-anhydride-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b102405#4-methylphthalic-anhydride-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b102405#4-methylphthalic-anhydride-chemical-structure-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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